Thyroxine, DL-, sodium salt
Thyroxine, DL-, sodium salt
Brand Name:
Vulcanchem
CAS No.:
1491-91-4
VCID:
VC0073517
InChI:
InChI=1S/C15H11I4NO4.Na/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;/h1-2,4-5,12,21H,3,20H2,(H,22,23);/q;+1/p-1
SMILES:
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+]
Molecular Formula:
C15H10I4NNaO4
Molecular Weight:
798.85 g/mol
Thyroxine, DL-, sodium salt
CAS No.: 1491-91-4
Main Products
VCID: VC0073517
Molecular Formula: C15H10I4NNaO4
Molecular Weight: 798.85 g/mol
| CAS No. | 1491-91-4 |
|---|---|
| Product Name | Thyroxine, DL-, sodium salt |
| Molecular Formula | C15H10I4NNaO4 |
| Molecular Weight | 798.85 g/mol |
| IUPAC Name | sodium;2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate |
| Standard InChI | InChI=1S/C15H11I4NO4.Na/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;/h1-2,4-5,12,21H,3,20H2,(H,22,23);/q;+1/p-1 |
| Standard InChIKey | YDTFRJLNMPSCFM-UHFFFAOYSA-M |
| Isomeric SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+] |
| SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+] |
| Canonical SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+] |
| PubChem Compound | 23670461 |
| Last Modified | Nov 11 2021 |
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